Cas no 1807097-17-1 (2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine
• CAS No: 1807097-17-1
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4894010
• Update Time: 2025-10-29

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-7(9)5-4(1-11)12-2-3(10)6(5)13(14)15/h2,7H,1,11H2
• InChI Key： BGFYDJWOTQSBFJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine (CAS No. 1807097-17-1)

2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine (CAS No. 1807097-17-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine includes a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, an iodine atom, and a nitro group. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the aminomethyl group provides opportunities for further derivatization, while the difluoromethyl and iodine substituents enhance the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the importance of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine in the development of novel drugs for various diseases. One notable application is in the treatment of bacterial infections, where this compound has demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis, thereby inhibiting bacterial growth and proliferation.

In addition to its antibacterial properties, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting angiogenesis. The selective toxicity towards cancer cells, combined with minimal cytotoxicity to normal cells, makes it a valuable candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged drug action. These characteristics are crucial for developing effective drug formulations with improved bioavailability and reduced side effects.

Moreover, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine has been evaluated for its potential as a lead compound in the design of new drugs targeting specific molecular pathways. For instance, it has been used as a scaffold for the synthesis of derivatives with enhanced potency and selectivity. These derivatives have shown improved efficacy in preclinical models of various diseases, including infectious diseases and cancer.

The safety profile of 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-iodo-4-nitropyridine (CAS No. 1807097-17-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.